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Compound of Interest

Compound Name: 4-Iodo-2-(methylthio)pyrimidine

Cat. No.: B072567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the solubility of 4-iodo-2-(methylthio)pyrimidine, a compound

of interest in chemical synthesis and drug discovery. Due to the absence of publicly available

quantitative solubility data for this specific molecule, this document provides a comprehensive

overview of its known physical properties and outlines detailed experimental protocols for

determining its solubility in common laboratory solvents. The provided methodologies are

intended to enable researchers to generate precise and reliable solubility data, a critical

parameter for reaction optimization, formulation development, and biological screening.

Introduction
4-Iodo-2-(methylthio)pyrimidine is a heterocyclic organic compound that serves as a

versatile building block in medicinal chemistry and materials science. The solubility of a

compound is a fundamental physicochemical property that significantly influences its reactivity,

bioavailability, and formulation possibilities. Understanding the solubility of 4-iodo-2-
(methylthio)pyrimidine in various solvents is therefore essential for its effective application in

research and development. This guide presents the available physical data for the compound

and provides standardized procedures for solubility determination.
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Physicochemical Properties of 4-Iodo-2-
(methylthio)pyrimidine
While specific solubility data is not readily available in the literature, a summary of its key

physical and chemical properties has been compiled from various sources. These properties

can offer initial insights into its potential solubility behavior based on the principle of "like

dissolves like."

Property Value Source

CAS Number 1122-74-3
ChemicalBook[1], Santa Cruz

Biotechnology[2]

Molecular Formula C₅H₅IN₂S
ChemicalBook[1], Santa Cruz

Biotechnology[2]

Molecular Weight 252.08 g/mol
ChemicalBook[1], Santa Cruz

Biotechnology[2]

Appearance Solid ChemicalBook[1]

Melting Point 45-47 °C ChemicalBook[1]

Boiling Point (Predicted) 307.0 ± 15.0 °C ChemicalBook[1]

Density (Predicted) 2.00 ± 0.1 g/cm³ ChemicalBook[1]

Storage Temperature

Keep in dark place, Inert

atmosphere, Store in freezer,

under -20°C

ChemicalBook[1]

Experimental Protocols for Solubility Determination
The following protocols describe methodologies for both qualitative and quantitative

determination of the solubility of 4-iodo-2-(methylthio)pyrimidine.

Qualitative Solubility Testing
This method provides a rapid assessment of a compound's solubility in various solvents,

categorizing it as soluble, partially soluble, or insoluble.
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Materials:

4-Iodo-2-(methylthio)pyrimidine

A selection of common laboratory solvents (e.g., water, ethanol, methanol, isopropanol,

acetonitrile, DMSO, DMF, ethyl acetate, dichloromethane, chloroform, acetone, THF)

Small test tubes

Vortex mixer

Spatula

Procedure:

Add approximately 10 mg of 4-iodo-2-(methylthio)pyrimidine to a small test tube.

Add 1 mL of the selected solvent to the test tube.

Vigorously agitate the mixture using a vortex mixer for 60 seconds.

Visually inspect the solution against a dark background.

Soluble: The solid completely dissolves, leaving a clear solution with no visible particles.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve.

Record the observations for each solvent.

Quantitative Solubility Determination (Gravimetric
Method)
This method provides a precise measurement of a compound's solubility in a given solvent at a

specific temperature.[3][4][5]

Materials:
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4-Iodo-2-(methylthio)pyrimidine

Selected solvent

Thermostatic shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters, 0.45 µm)

Pre-weighed evaporation dish or vial

Oven

Procedure:

Prepare a saturated solution by adding an excess amount of 4-iodo-2-
(methylthio)pyrimidine to a known volume of the solvent in a sealed container.

Place the container in a thermostatic shaker or water bath set to the desired temperature

(e.g., 25 °C) and agitate until equilibrium is reached (typically 24-48 hours). Ensure excess

solid remains.

Allow the solution to settle.

Carefully withdraw a known volume of the supernatant using a syringe and filter it through a

0.45 µm filter to remove any undissolved solid.

Transfer the clear filtrate to a pre-weighed evaporation dish.

Record the exact weight of the filtrate.

Evaporate the solvent in an oven at a temperature below the boiling point of the solvent and

below the melting point of the compound until a constant weight of the dried solid is

achieved.

Weigh the evaporation dish containing the dried solid.
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Calculate the solubility using the following formula:

Solubility ( g/100 mL) = [(Weight of dish + solid) - (Weight of empty dish)] / (Volume of filtrate

in mL) * 100

Experimental Workflow and Logic
The following diagrams illustrate the logical flow for assessing and quantifying the solubility of

4-iodo-2-(methylthio)pyrimidine.

Qualitative Assessment

Start: Select Solvent

Add ~10mg of Compound

Add 1mL of Solvent

Vortex for 60s

Visually Inspect

Soluble
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Click to download full resolution via product page

Caption: Workflow for Qualitative Solubility Testing.

Quantitative Determination (Gravimetric)

Start: Prepare Saturated Solution

Equilibrate at Constant Temperature (24-48h)

Filter Supernatant (0.45µm)

Weigh a Known Volume of Filtrate

Evaporate Solvent

Weigh Dried Solid

Calculate Solubility (g/100mL)
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Caption: Workflow for Quantitative Solubility Determination.
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Conclusion
While quantitative solubility data for 4-iodo-2-(methylthio)pyrimidine is not currently

published, this guide provides the necessary framework for researchers to determine this

crucial parameter. The outlined qualitative and quantitative experimental protocols offer reliable

methods for generating solubility profiles in a range of common laboratory solvents. The

resulting data will be invaluable for optimizing synthetic procedures, designing effective

purification strategies, and developing formulations for biological and other applications. It is

recommended that solubility is determined at various temperatures to create a comprehensive

solubility profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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